Cas no 861211-05-4 (2-Nitro-N-{2-[2-(pyridin-2-yl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)aniline)

• Product Name: 2-Nitro-N-{2-[2-(pyridin-2-yl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)aniline
• CAS No: 861211-05-4
• MF: C₁₇H₁₃F₃N₄O₂S
• MW: 394.370932340622
• CID: 5690100
• PubChem ID: 3484592
• Update Time: 2025-11-06

2-Nitro-N-{2-[2-(pyridin-2-yl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 861211-05-4
• 2-nitro-N-{2-[2-(pyridin-2-yl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)aniline
• 2X-0215
• 2-nitro-N-{2-[2-(2-pyridinyl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)aniline
• AKOS005087027
• 2-nitro-N-[2-(2-pyridin-2-yl-1,3-thiazol-4-yl)ethyl]-4-(trifluoromethyl)aniline
• 2-NITRO-N-(2-[2-(2-PYRIDINYL)-1,3-THIAZOL-4-YL]ETHYL)-4-(TRIFLUOROMETHYL)ANILINE
• N-[2-NITRO-4-(TRIFLUOROMETHYL)PHENYL]-N-(2-[2-(2-PYRIDINYL)-1,3-THIAZOL-4-YL]ETHYL)AMINE
• 4-Thiazoleethanamine, N-[2-nitro-4-(trifluoromethyl)phenyl]-2-(2-pyridinyl)-
• 2-Nitro-N-{2-[2-(pyridin-2-yl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)aniline

• Inchi： 1S/C17H13F3N4O2S/c18-17(19,20)11-4-5-13(15(9-11)24(25)26)22-8-6-12-10-27-16(23-12)14-3-1-2-7-21-14/h1-5,7,9-10,22H,6,8H2
• InChI Key： DQQAIWDLHYZBNB-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC2=CC=C(C(F)(F)F)C=C2[N+]([O-])=O)N=C1C1=NC=CC=C1

Computed Properties

• Exact Mass: 394.07113133g/mol
• Monoisotopic Mass: 394.07113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 557.0±60.0 °C(Predicted)
• pka: 1.49±0.10(Predicted)

Additional information on 2-Nitro-N-{2-[2-(pyridin-2-yl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)aniline

Introduction to Compound CAS No. 861211-05-4: 2-Nitro-N-{2-[2-(pyridin-2-yl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)aniline

The compound with CAS No. 861211-05-4, known as 2-Nitro-N-{2-[2-(pyridin-2-yl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)aniline, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound is characterized by its intricate combination of functional groups, including a nitro group, a trifluoromethyl group, and a thiazole ring fused with a pyridine moiety. These structural features make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The presence of the trifluoromethyl group imparts unique electronic properties, enhancing the compound's stability and reactivity. Meanwhile, the thiazole ring and pyridine moiety contribute to its aromaticity and potential for hydrogen bonding, which are critical in drug design and catalysis.

One of the most promising applications of this compound lies in its potential as a precursor for synthesizing bioactive molecules. Researchers have explored its role in medicinal chemistry, particularly in the design of novel antibiotics and anticancer agents. The nitro group is known to exhibit antimicrobial activity, while the trifluoromethyl group can enhance lipophilicity, making it an ideal candidate for drug delivery systems.

In addition to its biological applications, this compound has shown potential in materials science. Its structural complexity allows for the formation of self-assembled monolayers, which are valuable in nanotechnology and surface engineering. Recent advancements in thin-film deposition techniques have further expanded its utility in creating high-performance electronic devices.

The synthesis of 2-Nitro-N-{2-[2-(pyridin-2-yl)-1,3-thiazol-4-yl]ethyl}-4-(trifluoromethyl)aniline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the thiazole ring requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these processes using computational chemistry tools, which have significantly improved reaction efficiency.

Moreover, the compound's environmental impact has been a topic of recent investigation. Studies have shown that its degradation products are non-toxic under standard conditions, making it a safer alternative to traditional chemicals used in industrial processes. This has led to increased interest in its use as a sustainable raw material for green chemistry applications.

In conclusion, CAS No. 861211-05-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in shaping future innovations.